4-[6-(4-fluorophenoxy)pyridazin-3-yl]-N-isobutylbenzamide
- Click on QUICK INQUIRY to receive a quote from our team of experts.
- With the quality product at a COMPETITIVE price, you can focus more on your research.
Description
4-[6-(4-fluorophenoxy)pyridazin-3-yl]-N-isobutylbenzamide is a useful research compound. Its molecular formula is C21H21N3O4S and its molecular weight is 411.48. The purity is usually 95%.
BenchChem offers high-quality this compound suitable for many research applications. Different packaging options are available to accommodate customers' requirements. Please inquire for more information about this compound including the price, delivery time, and more detailed information at info@benchchem.com.
Scientific Research Applications
Pharmacokinetic Studies
A study investigated the pharmacokinetics of novel compounds, including those with structural similarities to "4-[6-(4-fluorophenoxy)pyridazin-3-yl]-N-isobutylbenzamide". The research focused on addressing human pharmacokinetic uncertainty through pharmacokinetic simulation and alternative first in human paradigms, which could have implications for the development of new pharmaceuticals (Harrison et al., 2012).
Synthesis and Structure Analysis
Another aspect of research on similar compounds involves their synthesis, structural analysis, and the determination of their properties through density functional theory (DFT) calculations, Hirshfeld surface studies, and energy frameworks. These studies contribute to the understanding of the compound's chemical behavior and potential applications in medicinal chemistry (Sallam et al., 2021).
Biological Activity
Research on pyridazine derivatives, including compounds structurally related to "this compound", has shown significant pharmaceutical importance. The studies explore their biological properties, such as anti-tumor and anti-inflammatory activities, through synthesis, characterization, and evaluation of their effectiveness. These insights are crucial for developing new therapeutic agents (Sallam et al., 2021).
Molecular Imaging Applications
Compounds with structural similarities have been evaluated for their potential as molecular imaging agents in positron emission tomography (PET), which could aid in the diagnosis and monitoring of various diseases. For example, studies on 18F-labeled pyridaben analogs for myocardial perfusion imaging with PET highlight the importance of such compounds in medical diagnostics (Mou et al., 2012).
Anticancer, Antiangiogenic, and Antioxidant Agents
Pyridazinones have also been recognized for their wide spectrum of biological activities, including anticancer, antiangiogenic, and antioxidant properties. Research into new derivatives of this class aims to explore their potential in treating various cancers and related conditions, offering insights into their therapeutic applications (Kamble et al., 2015).
Properties
IUPAC Name |
methyl 3-(4-ethoxyphenyl)-4-oxo-2-(1,3-thiazolidin-3-yl)quinazoline-7-carboxylate |
Source
|
---|---|---|
Details | Computed by Lexichem TK 2.7.0 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C21H21N3O4S/c1-3-28-16-7-5-15(6-8-16)24-19(25)17-9-4-14(20(26)27-2)12-18(17)22-21(24)23-10-11-29-13-23/h4-9,12H,3,10-11,13H2,1-2H3 |
Source
|
Details | Computed by InChI 1.0.6 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI Key |
IQRANCUAEAVNOI-UHFFFAOYSA-N |
Source
|
Details | Computed by InChI 1.0.6 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
CCOC1=CC=C(C=C1)N2C(=O)C3=C(C=C(C=C3)C(=O)OC)N=C2N4CCSC4 |
Source
|
Details | Computed by OEChem 2.3.0 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C21H21N3O4S |
Source
|
Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Weight |
411.5 g/mol |
Source
|
Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Disclaimer and Information on In-Vitro Research Products
Please be aware that all articles and product information presented on BenchChem are intended solely for informational purposes. The products available for purchase on BenchChem are specifically designed for in-vitro studies, which are conducted outside of living organisms. In-vitro studies, derived from the Latin term "in glass," involve experiments performed in controlled laboratory settings using cells or tissues. It is important to note that these products are not categorized as medicines or drugs, and they have not received approval from the FDA for the prevention, treatment, or cure of any medical condition, ailment, or disease. We must emphasize that any form of bodily introduction of these products into humans or animals is strictly prohibited by law. It is essential to adhere to these guidelines to ensure compliance with legal and ethical standards in research and experimentation.